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Compound of Interest

Compound Name: 6-(Perfluorohexyl)hexanol

Cat. No.: B070216

6-(Perfluorohexyl)hexanol: A Technical Material
Safety Data Sheet

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS)
for 6-(Perfluorohexyl)hexanol (CAS No. 161981-35-7) is not publicly available. The following
information is substantially based on data for the structurally similar compound 6:2
fluorotelomer alcohol (6:2 FTOH; CAS No. 647-42-7), which is considered a reasonable
surrogate for toxicological assessment. All quantitative data presented herein, unless otherwise
specified, pertains to 6:2 FTOH.

Section 1: Chemical Product and Company
Identification

Product Name: 6-(Perfluorohexyl)hexanol Synonyms: 7,7,8,8,9,9,10,10,11,11,12,12,12-
tridecafluorododecan-1-ol Chemical Formula: Ci2H13F130 CAS Number: 161981-35-7

Section 2: Hazards Identification

Based on the toxicological profile of the surrogate compound, 6:2 fluorotelomer alcohol, 6-
(Perfluorohexyl)hexanol is anticipated to be slightly toxic by the oral route and is not expected
to be a primary skin or eye irritant, nor a dermal sensitizer.[1][2][3]
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GHS Classification (Surrogate Data):

» Acute Toxicity, Oral (Category 4)[1][2][3]

Section 3: Composition and Information on
Ingredients

Substance Name: 6-(Perfluorohexyl)hexanol CAS Number: 161981-35-7 Purity: Not specified
in available literature.

Section 4: First-Aid Measures

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult,
give oxygen. Get medical attention. Ingestion: Do NOT induce vomiting unless directed to do
so by medical personnel. Never give anything by mouth to an unconscious person. Get medical
attention. Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove
contaminated clothing and shoes. Get medical attention if irritation develops and persists. Eye
Contact: In case of contact, immediately flush eyes with plenty of water for at least 15 minutes.
Get medical attention if irritation develops.

Section 5: Fire-Fighting Measures

Specific firefighting measures for 6-(Perfluorohexyl)hexanol are not available. For fluorinated
compounds, use of alcohol-resistant foam, dry chemical, or carbon dioxide is generally
recommended. Firefighters should wear self-contained breathing apparatus and full protective
clothing.

Section 6: Accidental Release Measures

Personal Precautions: Wear appropriate personal protective equipment (PPE) as specified in
Section 8. Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do
not let product enter drains. Methods for Cleaning Up: Absorb with an inert material and place
in an appropriate container for disposal.

Section 7: Handling and Storage
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Handling: Use with adequate ventilation. Avoid contact with eyes, skin, and clothing. Wash
thoroughly after handling. Storage: Store in a tightly closed container. Store in a cool, dry, well-
ventilated area away from incompatible substances.

Section 8: Exposure Controls/Personal Protection

Engineering Controls: Use adequate general or local exhaust ventilation to keep airborne
concentrations below permissible exposure limits. Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.
o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

» Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European standard EN 149 must be followed
whenever workplace conditions warrant a respirator's use.

Section 9: Physical and Chemical Properties

Specific, experimentally determined physical and chemical property data for 6-
(Perfluorohexyl)hexanol are not readily available in the public domain.

Section 10: Stability and Reactivity

Chemical Stability: Stable under normal temperatures and pressures. Conditions to Avoid:
Incompatible materials. Incompatibilities with Other Materials: Not specified. Hazardous
Decomposition Products: Carbon monoxide, carbon dioxide, hydrogen fluoride. Hazardous
Polymerization: Has not been reported.

Section 11: Toxicological Information

The toxicological data presented below is for the surrogate compound, 6:2 fluorotelomer
alcohol (6:2 FTOH).

Quantitative Toxicological Data (6:2 FTOH)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b070216?utm_src=pdf-body
https://www.benchchem.com/product/b070216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Species Route Value Reference
Acute Oral Rat Oral 1,750 mg/k [1][2][3]
a ra , m

Toxicity (LD50) I
Acute Dermal

o Rat Dermal > 5,000 mg/kg [11[21[3]
Toxicity (LD50)

) o ) Not a primary
Skin Irritation Rabbit Dermal o [1][2]14]

irritant
Eye Irritation Rabbit Ocular Not an irritant [1][2]14]
Dermal Did not produce
o Mouse Dermal [11[2]14]

Sensitization a response

Section 12: Experimental Protocols

The toxicological data for the surrogate compound, 6:2 FTOH, were generated following
standardized test guidelines, likely from the Organisation for Economic Co-operation and
Development (OECD). The general methodologies for these key experiments are outlined
below.

Acute Oral Toxicity (based on OECD Test Guideline 420,
423, or 425)

The acute oral toxicity test provides information on the health hazards likely to arise from a
single, short-term oral exposure to a substance. The method involves the administration of the
test substance to animals (typically rats) by gavage. In the Fixed Dose Procedure (OECD 420),
animals are dosed at one of four fixed dose levels (5, 50, 300, or 2000 mg/kg) and observed for
signs of toxicity and mortality.[5][6] The Acute Toxic Class Method (OECD 423) involves a
stepwise procedure with a small number of animals per step.[7] The Up-and-Down Procedure
(OECD 425) is a sequential test that allows for the estimation of the LD50 with a confidence
interval.[7] Animals are observed for a period of at least 14 days for signs of toxicity and
mortality.
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Acute Dermal Toxicity (based on OECD Test Guideline
402)

This test assesses the potential for a substance to cause toxicity when applied to the skin. The
test substance is applied to a shaved area of the skin of the test animal (typically rats or
rabbits) and held in contact with the skin for a 24-hour period.[8][9][10] The animals are then
observed for at least 14 days for signs of toxicity and mortality. A limit test at a high dose (e.g.,
2000 or 5000 mg/kg) can be conducted initially to determine if the substance has low dermal
toxicity.

Skin Irritation (based on OECD Test Guideline 404 or
439)

The in vivo skin irritation test (OECD 404) involves the application of the test substance to the
shaved skin of an animal (typically a rabbit) and observing for signs of erythema (redness) and
edema (swelling) over a period of several days.[11] In vitro methods using reconstructed
human epidermis (RhE) models (OECD 439) are now preferred to reduce animal testing.[12]
[13][14] In the RhE test, cell viability is measured after exposure to the test substance to
determine its irritation potential.

Eye Irritation (based on OECD Test Guideline 405)

The in vivo eye irritation test involves instilling the test substance into the conjunctival sac of
one eye of an animal (typically a rabbit), with the other eye serving as a control.[15][16][17][18]
The eyes are then examined for effects on the cornea, iris, and conjunctiva at specific intervals.
The use of analgesics and anesthetics is recommended to minimize animal distress.

Dermal Sensitization (based on OECD Test Guideline
429 or 442CIDIE)

The Local Lymph Node Assay (LLNA) (OECD 429) is an in vivo method that assesses the
ability of a substance to induce a proliferative response in the draining lymph nodes of mice
following dermal application.[19] A stimulation index is calculated to determine the sensitization
potential. In chemico (OECD 442C) and in vitro (OECD 442D/E) methods are now available as
non-animal alternatives to assess key events in the adverse outcome pathway for skin
sensitization.[20]
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Section 13: Ecological Information

No specific ecotoxicological data for 6-(Perfluorohexyl)hexanol were found. Fluorinated
compounds, in general, can be persistent in the environment.

Section 14: Disposal Considerations

Dispose of in accordance with all applicable federal, state, and local environmental regulations.

Section 15: Transport Information

Not regulated.

Section 16: Regulatory Information

Regulatory information specific to 6-(Perfluorohexyl)hexanol is not readily available. Per- and
polyfluoroalkyl substances (PFAS) as a class are under increasing regulatory scrutiny globally.

Section 17: Other Information

The information above is believed to be accurate and represents the best information currently
available. However, we make no warranty of merchantability or any other warranty, express or
implied, with respect to such information, and we assume no liability resulting from its use.

Visualizations
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Acute Oral Toxicity
(Category 4)

Harmful if swallowed

6-(Perfluorohexyl)hexanol
(Surrogate: 6:2 FTOH)

Click to download full resolution via product page

Caption: Hazard identification summary for 6-(Perfluorohexyl)hexanol based on surrogate
data.

Handling 6-(Perfluorohexyl)hexanol

Use adequate ventilation
(e.g., fume hood)

Wear safety glasses Wear chemical-resistant Respirator may be required
or goggles gloves and lab coat based on ventilation assessment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b070216#6-perfluorohexyl-hexanol-material-safety-
data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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